Cas no 72918-18-4 (Benzene,1-ethenyl-3,5-dinitro-)
72918-18-4 structure
Product Name:Benzene,1-ethenyl-3,5-dinitro-
CAS No:72918-18-4
MF:C8H6N2O4
MW:194.144241809845
CID:551150
PubChem ID:12192553
Update Time:2025-04-19
Benzene,1-ethenyl-3,5-dinitro- Chemical and Physical Properties
Names and Identifiers
-
- Benzene,1-ethenyl-3,5-dinitro-
- 1,3-DINITRO-5-VINYL-BENZENE
- 1-ethenyl-3,5-dinitrobenzene
- 3,5-Dinitrostyrene
- Benzene,1-ethenyl-3,5-dinitro
- CRKUWNMRJQROHR-UHFFFAOYSA-N
- AKOS006331311
- AKOS015966966
- DTXSID70479880
- 72918-18-4
- 1,3-dinitro-5-vinylbenzene
- SCHEMBL7595668
-
- Inchi: 1S/C8H6N2O4/c1-2-6-3-7(9(11)12)5-8(4-6)10(13)14/h2-5H,1H2
- InChI Key: CRKUWNMRJQROHR-UHFFFAOYSA-N
- SMILES: [O-][N+](C1C=C(C=C(C=C)C=1)[N+](=O)[O-])=O
Computed Properties
- Exact Mass: 194.03300
- Monoisotopic Mass: 194.03275668g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 233
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 91.6Ų
Experimental Properties
- PSA: 91.64000
- LogP: 3.19240
Benzene,1-ethenyl-3,5-dinitro- Customs Data
- HS CODE:2904209090
- Customs Data:
China Customs Code:
2904209090Overview:
2904209090 Other derivatives containing only nitro or nitroso groups.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2904209090 derivatives containing only nitro or only nitroso groups.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%
Benzene,1-ethenyl-3,5-dinitro- Related Literature
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
72918-18-4 (Benzene,1-ethenyl-3,5-dinitro-) Related Products
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